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Introduction

2-Methylquinoline-4-carbohydrazide is a heterocyclic organic compound that has garnered

significant attention within the scientific community, particularly in the fields of medicinal

chemistry and drug development. Its rigid quinoline core, substituted with a reactive

carbohydrazide moiety, establishes it as a versatile scaffold for the synthesis of a diverse array

of derivatives. The quinoline ring system is a well-established pharmacophore, present in

numerous FDA-approved drugs, and is known to confer a range of biological activities,

including antimicrobial and anticancer properties.[1][2][3] The hydrazide functional group

serves as a critical linker, enabling the facile introduction of various pharmacologically active

fragments through condensation reactions, leading to the generation of novel molecular entities

with therapeutic potential.

This technical guide provides a comprehensive overview of 2-Methylquinoline-4-
carbohydrazide, detailing its fundamental molecular and physical properties, a validated multi-

step synthesis protocol, and an exploration of its pivotal role as a building block in the

development of new antimicrobial and anticancer agents.
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Molecular and Physicochemical Properties
The fundamental properties of 2-Methylquinoline-4-carbohydrazide are summarized in the

table below. These data are essential for its identification, characterization, and handling in a

laboratory setting.

Property Value Source(s)

Molecular Formula C₁₁H₁₁N₃O [4][5][6]

Molecular Weight 201.23 g/mol [4]

Monoisotopic Mass 201.09021 Da [6]

CAS Number 29620-66-4 [4][7]

IUPAC Name
2-methylquinoline-4-

carbohydrazide
[5]

Appearance White solid [8]

Melting Point 175-176 °C [8]

Density (Predicted) 1.253 g/cm³ [5]

Canonical SMILES
CC1=NC2=CC=CC=C2C(=C1)

C(=O)NN
[5][6]

InChI Key
FECUFBYEIDSVGX-

UHFFFAOYSA-N
[5][6]

Comprehensive Synthesis Methodology
The synthesis of 2-Methylquinoline-4-carbohydrazide is a multi-step process that begins with

the construction of the quinoline core, followed by functional group manipulations. The workflow

diagram below illustrates the overall synthetic strategy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1607485?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/pfitzinger-quinoline-synthesis/BFC87D5678F76FB38A9987B564617DBE
https://pubchemlite.lcsb.uni.lu/e/compound/456702
https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://pubchemlite.lcsb.uni.lu/e/compound/456702
https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://www.alfa-chemistry.com/cas_29620-66-4.htm
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/pfitzinger-quinoline-synthesis/BFC87D5678F76FB38A9987B564617DBE
https://www.chemicalbook.com/synthesis/2-methyl-quinoline-4-carboxylic-acid-hydrazide.htm
https://www.chemicalbook.com/synthesis/2-methyl-quinoline-4-carboxylic-acid-hydrazide.htm
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/pfitzinger-quinoline-synthesis/BFC87D5678F76FB38A9987B564617DBE
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/pfitzinger-quinoline-synthesis/BFC87D5678F76FB38A9987B564617DBE
https://pubchemlite.lcsb.uni.lu/e/compound/456702
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/pfitzinger-quinoline-synthesis/BFC87D5678F76FB38A9987B564617DBE
https://pubchemlite.lcsb.uni.lu/e/compound/456702
https://www.benchchem.com/product/b1607485?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Pfitzinger Reaction

Step 2: Esterification

Step 3: Hydrazinolysis
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2-Methylquinoline-4-carboxylic Acid
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Dehydration
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Bioactive Derivatives

2-Methylquinoline-
4-carbohydrazide

Antimicrobial Agents
(e.g., DNA Gyrase Inhibitors)

+ R-CHO
(Condensation)

Anticancer Agents
(e.g., EGFR Kinase Inhibitors)

+ R'-CHO
(Condensation)

Other Bioactive Molecules

+ R''-X
(Acylation, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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